Cas no 380357-19-7 (Ethanone,1-[(3R,4S)-3,4-diamino-1-pyrrolidinyl]-, rel-)

Ethanone,1-[(3R,4S)-3,4-diamino-1-pyrrolidinyl]-, rel- structure
380357-19-7 structure
Product Name:Ethanone,1-[(3R,4S)-3,4-diamino-1-pyrrolidinyl]-, rel-
CAS No:380357-19-7
MF:C6H13N3O
MW:143.186920881271
CID:298296
Update Time:2022-07-25

Ethanone,1-[(3R,4S)-3,4-diamino-1-pyrrolidinyl]-, rel- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[(3R,4S)-3,4-diamino-1-pyrrolidinyl]-, rel-
    • 1-Acetyl-cis-3,4-diaminopyrrolidine
    • 3,4-Pyrrolidinediamine,1-acetyl-, (3R,4S)-rel- (9CI)
    • 3,4-Pyrrolidinediamine,1-acetyl-,(3R,4S)-rel-(9CI)
    • Inchi: 1S/C6H13N3O/c1-4(10)9-2-5(7)6(8)3-9/h5-6H,2-3,7-8H2,1H3/t5-,6+
    • InChI Key: QHACMPFFKWSAMV-OLQVQODUSA-N
    • SMILES: C(=O)(N1C[C@H](N)[C@H](N)C1)C

Computed Properties

  • Exact Mass: 143.106
  • Monoisotopic Mass: 143.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.4A^2
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